Cas no 36701-88-9 (3-Pyridinecarboxylicacid, 2-phenoxy-, methyl ester)

3-Pyridinecarboxylicacid, 2-phenoxy-, methyl ester structure
36701-88-9 structure
Product name:3-Pyridinecarboxylicacid, 2-phenoxy-, methyl ester
CAS No:36701-88-9
MF:C13H11NO3
MW:229.231343507767
CID:306277
PubChem ID:215890

3-Pyridinecarboxylicacid, 2-phenoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 2-phenoxy-, methyl ester
    • METHYL 2-PHENOXYNICOTINATE
    • methyl 2-phenoxypyridine-3-carboxylate
    • 2-Phenoxy nicotinate de methyle [French]
    • Methyl 2-phenoxy-3-pyridinecarboxylate
    • SCHEMBL20818012
    • MFCD00100674
    • 36701-88-9
    • METHYL2-PHENOXYNICOTINATE
    • SDCCGMLS-0065874.P001
    • MLS000851084
    • 2-Phenoxy nicotinate de methyle
    • CHEMBL1301950
    • Z49494574
    • SB55203
    • CS-0207408
    • HMS547I19
    • Maybridge1_002131
    • AKOS027326951
    • NCGC00246658-01
    • DTXSID90190161
    • SMR000457327
    • HMS2776J10
    • 3-Pyridinecarboxylic acid, 2-phenoxy-, methyl ester
    • FT-0628472
    • Inchi： InChI=1S/C13H11NO3/c1-16-13(15)11-8-5-9-14-12(11)17-10-6-3-2-4-7-10/h2-9H,1H3
    • InChI Key： CYBVAKNBOUITGD-UHFFFAOYSA-N
    • SMILES： COC(C1C=CC=NC=1OC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 229.07400
  • Monoisotopic Mass: 229.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 48.4Ų

Experimental Properties

  • Density: 1.199
  • Boiling Point: 329°Cat760mmHg
  • Flash Point: 152.8°C
  • Refractive Index: 1.568
  • PSA: 48.42000
  • LogP: 2.66050

3-Pyridinecarboxylicacid, 2-phenoxy-, methyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM361861-1g
Methyl 2-phenoxynicotinate
 36701-88-9 95%+
1g
 $98 2022-06-11
Apollo Scientific
OR21883-1g
methyl 2-phenoxynicotinate
 36701-88-9
1g
 £160.00 2024-05-23
A2B Chem LLC
AF84773-1g
Methyl 2-phenoxynicotinate
 36701-88-9 98%
1g
 $97.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1278078-25g
Methyl 2-phenoxynicotinate
 36701-88-9 98%
25g
 ￥10368.00 2024-05-16
Chemenu
CM361861-5g
Methyl 2-phenoxynicotinate
 36701-88-9 95%+
5g
 $360 2022-06-11
Alichem
A029206395-5g
Methyl 2-phenoxynicotinate
 36701-88-9 95%
5g
 $578.88 2023-09-02
Alichem
A029206395-25g
Methyl 2-phenoxynicotinate
 36701-88-9 95%
25g
 $1050.56 2023-09-02
Alichem
A029206395-10g
Methyl 2-phenoxynicotinate
 36701-88-9 95%
10g
 $710.20 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1278078-1g
Methyl 2-phenoxynicotinate
 36701-88-9 98%
1g
 ￥1230.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1278078-5g
Methyl 2-phenoxynicotinate
 36701-88-9 98%
5g
 ￥3200.00 2024-05-16

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